![molecular formula C12H7NO B1209947 5H-Indeno[1,2-b]pyridin-5-one CAS No. 3882-46-0](/img/structure/B1209947.png)
5H-Indeno[1,2-b]pyridin-5-one
Overview
Description
5H-Indeno[1,2-b]pyridin-5-one is a heterocyclic compound with a fused ring system of indene and pyridine. This compound has gained significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.
Scientific Research Applications
1. DNA Intercalative Human Topoisomerase IIα Catalytic Inhibitor
A derivative of 5H-Indeno[1,2-b]pyridin-5-one, specifically 2-(furan-2-yl)-4-(pyridin-2-yl)-5H-indeno[1,2-b]pyridin-5-one (TI-1-190), was synthesized using microwave-assisted methods. This compound acts as a DNA intercalative human topoisomerase IIα catalytic inhibitor, demonstrating stronger activity and lesser DNA toxicity compared to etoposide, a known topoisomerase II poison. Interestingly, TI-1-190 exhibits caspase 3-independent anticancer activity, which differs from etoposide (Jeon et al., 2017).
2. Synthesis and Crystal Structures of Derivatives
The synthesis and structural analysis of derivatives of this compound, including ethyl 2-methyl-4-phenyl-5-oxo-5H-indeno[1,2-b]pyridine-3-carboxylate, have been explored. These studies are significant in understanding the chemical properties and potential applications of these compounds in various fields (Pandian et al., 2014).
3. Facile Synthesis of Onychines
The synthesis of various this compound derivatives, including 7-Hydroxy-4-methyl-5H-indeno[1,2-b]pyridin-5-one, has been reported. These compounds are crucial for the development of new chemical entities with potential applications in medicinal chemistry and material science (Arita et al., 2019).
4. Anticancer Activity and Topoisomerase Inhibition
This compound derivatives have been synthesized and evaluated for their anticancer activity and ability to inhibit topoisomerase enzymes. These studies are essential for the development of new anticancer agents and understanding their mechanism of action (Kadayat et al., 2015).
5. Synthesis of Novel Derivatives and Antitumor Activities
Novel 5H-indeno[1,2-b]pyridinium and 11H-indeno[1,2-b]quinolinium derivatives were synthesized and showed potent antitumor activities. These compounds contribute to the expanding library of this compound derivatives with potential therapeutic applications (Zhu Yong-ming, 2010).
Mechanism of Action
Mode of Action
The mode of action of 4-aza-9-fluorenone involves a cyclization process. Derivatives of 1,3-indandione containing a carbon chain with a δ-carbonyl group in position 2 cyclize upon heating with ammonium acetate in glacial acetic acid to form derivatives of 1,4-dihydro-4-aza-9-fluorenone . These derivatives are readily oxidized to the corresponding 4-aza-9-fluorenones .
Biochemical Pathways
It’s known that the compound is involved in the cyclization process of certain derivatives of 1,3-indandione . This suggests that 4-aza-9-fluorenone may play a role in biochemical pathways involving these derivatives.
Result of Action
The compound’s involvement in the cyclization process of certain derivatives of 1,3-indandione suggests that it may have an impact on the molecular structure of these derivatives .
Future Directions
Biochemical Analysis
Biochemical Properties
5H-Indeno[1,2-b]pyridin-5-one plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been shown to exhibit antimicrobial and antioxidant activities . The compound’s rigid planar structure allows it to intercalate into the DNA-topoisomerase complex, inhibiting the activity of topoisomerase enzymes, which are crucial for DNA replication and repair . This inhibition can lead to cell growth arrest and cell death, making this compound a potential candidate for developing novel antibacterial agents.
Cellular Effects
This compound has been observed to affect various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. The compound’s ability to inhibit topoisomerase enzymes disrupts DNA replication and repair, leading to changes in gene expression and cellular metabolism . Additionally, this compound has shown anticancer activity against breast cancer cell lines, indicating its potential as an anticancer agent .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. The compound’s planar structure facilitates its intercalation into the DNA-topoisomerase complex, inhibiting the activity of topoisomerase enzymes . This inhibition prevents the proper replication and repair of DNA, leading to cell growth arrest and cell death. Additionally, this compound may interact with other biomolecules, further influencing cellular processes and gene expression.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation can impact its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, allowing for prolonged observation of its effects on cells
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have indicated that the compound exhibits threshold effects, where low doses may have minimal impact, while higher doses can lead to significant changes in cellular function and potential toxic or adverse effects . It is crucial to determine the optimal dosage range to maximize the compound’s therapeutic potential while minimizing any harmful effects.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its activity. The compound’s interactions with topoisomerase enzymes play a significant role in its metabolic effects, as it inhibits DNA replication and repair . Additionally, this compound may affect metabolic flux and metabolite levels, further influencing cellular processes and overall metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are crucial for its activity and function. The compound may interact with transporters and binding proteins that facilitate its movement across cellular membranes and its localization within specific tissues . Understanding the transport and distribution mechanisms of this compound is essential for optimizing its therapeutic potential and minimizing any off-target effects.
Subcellular Localization
The subcellular localization of this compound can influence its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action and optimizing its therapeutic applications.
Properties
IUPAC Name |
indeno[1,2-b]pyridin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7NO/c14-12-9-5-2-1-4-8(9)11-10(12)6-3-7-13-11/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAHFQGLEIGIEMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C2=O)C=CC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10192081 | |
Record name | 5H-Indeno(1,2-b)pyridin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10192081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3882-46-0 | |
Record name | 5H-Indeno[1,2-b]pyridin-5-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3882-46-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5H-Indeno(1,2-b)pyridin-5-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003882460 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3882-46-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158496 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5H-Indeno(1,2-b)pyridin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10192081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5H-indeno[1,2-b]pyridin-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.286 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-Azafluoren-9-one | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QU4UN93QQX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Feasible Synthetic Routes
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